Cas no 680617-81-6 (2-Chloro-4-(3-ethylureido)benzenesulfonyl chloride)

• Product Name: 2-Chloro-4-(3-ethylureido)benzenesulfonyl chloride
• CAS No: 680617-81-6
• MF: C₉H₁₀Cl₂N₂O₃S
• MW: 297.158298969269
• CID: 2851249
• PubChem ID: 2757530
• Update Time: 2025-07-24

2-Chloro-4-(3-ethylureido)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(3-ethylureido)benzenesulfonylchloride
• 2-Chloro-4-(3-ethylureido)benzenesulfonyl chloride
• 2-chloro-4-(3-ethyl-ureido)-benzenesulfonyl chloride
• 2-chloro-4-(3-ethylureido)benzenesulfonyl chloride, AldrichCPR
• DTXSID90373932
• 680617-81-6
• 2-chloro-4-(ethylcarbamoylamino)benzenesulfonyl Chloride

• MDL： MFCD03424950
• Inchi： 1S/C9H10Cl2N2O3S/c1-2-12-9(14)13-6-3-4-8(7(10)5-6)17(11,15)16/h3-5H,2H2,1H3,(H2,12,13,14)
• InChI Key： MHLSQSCMMCMLFD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1S(=O)(=O)Cl)NC(NCC)=O

Computed Properties

• Exact Mass: 295.9789187g/mol
• Monoisotopic Mass: 295.9789187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.6Ų

2-Chloro-4-(3-ethylureido)benzenesulfonyl chloride Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 2-Chloro-4-(3-ethylureido)benzenesulfonyl chloride

Introduction to 2-Chloro-4-(3-ethylureido)benzenesulfonyl chloride (CAS No. 680617-81-6) and Its Recent Applications in Chemical Biology

2-Chloro-4-(3-ethylureido)benzenesulfonyl chloride, identified by the CAS number 680617-81-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its versatile structural properties and potential applications in drug discovery and molecular research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their reactivity and utility in synthesizing various biologically active molecules. The presence of both chloro and ureido functional groups in its structure enhances its synthetic potential, making it a valuable intermediate in the development of novel therapeutic agents.

The sulfonyl chloride moiety in 2-Chloro-4-(3-ethylureido)benzenesulfonyl chloride is particularly noteworthy, as it serves as a reactive site for nucleophilic substitution reactions. This characteristic allows for the facile introduction of diverse functional groups, enabling the construction of complex molecular architectures. In recent years, sulfonyl chlorides have been extensively explored in medicinal chemistry for their ability to form stable derivatives with amines, alcohols, and other nucleophiles, facilitating the synthesis of sulfonamides, which are known for their broad spectrum of biological activities.

The ureido group at the 3-position of the benzene ring in 2-Chloro-4-(3-ethylureido)benzenesulfonyl chloride adds an additional layer of reactivity and specificity. Ureido derivatives have been increasingly studied for their role in modulating enzyme activity and interacting with biological targets. For instance, recent research has highlighted the potential of ureido-containing compounds as inhibitors of proteases and kinases, which are key targets in the treatment of various diseases, including cancer and inflammatory disorders. The 3-ethylureido moiety, in particular, has been shown to enhance binding affinity and selectivity when incorporated into drug-like molecules.

In the context of drug discovery, 2-Chloro-4-(3-ethylureido)benzenesulfonyl chloride (CAS No. 680617-81-6) serves as a crucial building block for constructing novel scaffolds with therapeutic potential. The compound's ability to undergo selective functionalization makes it an attractive candidate for generating libraries of derivatives for high-throughput screening. Advances in computational chemistry and machine learning have further accelerated the process of identifying promising candidates from such libraries. For example, virtual screening techniques have been employed to predict the binding modes of 2-Chloro-4-(3-ethylureido)benzenesulfonyl chloride derivatives to target proteins, providing insights into their mechanism of action.

Recent studies have also demonstrated the utility of 2-Chloro-4-(3-ethylureido)benzenesulfonyl chloride in the development of probes for biochemical assays. Sulfonyl chlorides are known to react with thiols to form stable disulfides, which can be exploited for tracking protein-protein interactions or monitoring redox-sensitive environments within cells. The ureido group, being electron-rich, can also participate in coordination chemistry with metal ions, offering another avenue for designing smart probes that respond to specific biological cues.

The synthesis of 2-Chloro-4-(3-ethylureido)benzenesulfonyl chloride (CAS No. 680617-81-6) involves multi-step organic transformations that highlight its synthetic versatility. While detailed synthetic protocols are beyond the scope of this introduction, key steps typically include sulfonylation followed by ureidation at the desired position on the benzene ring. The use of palladium-catalyzed cross-coupling reactions has been reported to enhance regioselectivity and yield, making large-scale production feasible.

The growing interest in 2-Chloro-4-(3-ethylureido)benzenesulfonyl chloride is reflected in its increasing demand across academic and industrial research settings. Pharmaceutical companies are particularly keen on exploring its potential as a precursor for next-generation therapeutics. The compound's compatibility with modern synthetic methodologies ensures that it remains relevant in an ever-evolving landscape of chemical biology.

In conclusion,2-Chloro-4-(3-ethylureido)benzenesulfonyl chloride (CAS No. 680617-81-6) is a multifaceted compound with significant implications for drug discovery and molecular research. Its unique structural features enable diverse applications, from synthesizing biologically active molecules to developing diagnostic probes. As research continues to uncover new methodologies and applications, the role of this compound is expected to expand further, solidifying its position as a cornerstone in modern chemical biology.